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Compound of Interest

Compound Name: Naphthol AS-BI

Cat. No.: B1666724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for Naphthol AS-BI phosphate powder, a substrate commonly utilized in enzyme

assays. Adherence to these guidelines is crucial for ensuring a safe laboratory environment

and the integrity of experimental outcomes. This document synthesizes critical information from

safety data sheets (SDS) and product information leaflets to provide clear, actionable protocols

for laboratory personnel.

Understanding the Hazard Profile
Naphthol AS-BI phosphate is classified as a hazardous substance and requires careful

handling.[1][2] The primary hazards associated with this compound are irritation to the skin,

eyes, and respiratory system.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on the Globally Harmonized System (GHS), this substance is labeled with the GHS07

pictogram, indicating these irritant properties. It is imperative that all personnel handling this
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chemical are aware of these potential hazards and are trained in the appropriate emergency

response procedures.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Naphthol AS-BI
phosphate is fundamental to its safe handling and storage. The following table summarizes key

quantitative data.

Property Value Source

Molecular Formula C₁₈H₁₅BrNO₆P [1][3][4]

Molecular Weight 452.19 g/mol [3][4]

Appearance
White to light yellow

powder/crystalline solid
[1][4]

Solubility

Methanol: 50 mg/mLDMSO: 20

mg/mLDMF: 20

mg/mLEthanol: ~2

mg/mLWater (Disodium salt

hydrate): 50 mg/mL

[1][4]

Storage Temperature -20°C [1][4][5]

Stability ≥ 4 years at -20°C [1]

Flash Point Not applicable

Toxicological Data Summary
The toxicological profile of Naphthol AS-BI phosphate indicates it is an irritant. The table below

outlines the known effects. Detailed experimental protocols for these toxicological endpoints

are not available in the provided documentation.
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Toxicological Endpoint Effect Source

Acute Toxicity No data available

Skin Irritation
Irritant to skin and mucous

membranes

Eye Irritation Irritating effect

Sensitization No sensitizing effects known

Carcinogenicity
Not listed by IARC, NTP, or

OSHA

Experimental Protocols and Handling Procedures
While specific experimental protocols for toxicological studies are not provided in standard

safety documents, this section outlines the necessary procedures for safe handling and use of

Naphthol AS-BI phosphate powder in a laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Required Personal Protective Equipment

Eye Protection
(Eyeshields/Goggles)

Proceed with Experiment

Hand Protection
(Chemical-resistant Gloves)

Respiratory Protection
(Dust Mask Type N95)

Body Protection
(Lab Coat)

Handling Naphthol AS-BI Powder

Click to download full resolution via product page
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Caption: Required PPE for handling Naphthol AS-BI powder.

Safe Handling and Storage
Handling: Avoid inhalation, and contact with eyes and skin.[5] Use only in areas with

appropriate exhaust ventilation.[5] Avoid the formation of dust and aerosols.[5] Wash hands

and any exposed skin thoroughly after handling.[2]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2][5] The

recommended storage temperature is -20°C.[1][4][5] Keep away from direct sunlight and

sources of ignition.[5]

Preparation of Solutions
For creating stock solutions, Naphthol AS-BI phosphate can be dissolved in organic solvents

such as DMSO, DMF, and ethanol.[1] When preparing aqueous solutions, it is recommended to

first dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.[1]

Aqueous solutions are not recommended to be stored for more than one day.[1]

Emergency Procedures
In the event of accidental exposure or a spill, the following procedures should be followed.

First-Aid Measures
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Exposure Route First-Aid Procedure Source

Inhalation

Remove the victim to fresh air.

If not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[2][6]

Skin Contact

Immediately wash with plenty

of water and soap and rinse

thoroughly. If skin irritation

persists, call a physician.

[2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[2]

Ingestion

Clean mouth with water and

drink plenty of water afterward.

Get medical attention if

symptoms occur.

[2]

Spill Response Workflow
A systematic approach is necessary for cleaning up spills to minimize exposure and

contamination.

Spill Occurs Ensure Adequate Ventilation Wear Appropriate PPE
(Gloves, Goggles, Respirator) Contain the Spill Sweep up Powder

Avoid Dust Formation
Place in a Suitable,

Closed Container for Disposal
Clean Spill Area

with Soap and Water
Dispose of Waste

According to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Naphthol AS-BI powder spill.

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, nitrogen oxides (NOx), oxides of phosphorus, and hydrogen

bromide gas.[2][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][6]

Disposal Considerations
Dispose of Naphthol AS-BI phosphate and its containers in accordance with local, regional,

and national regulations. Do not allow the product to enter drains.[6] Contaminated materials

should be handled as hazardous waste.

This guide is intended to provide essential safety and handling information for Naphthol AS-BI
phosphate powder. It is not a substitute for a comprehensive risk assessment that should be

conducted for any specific laboratory protocol involving this substance. Always refer to the most

current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of Naphthol AS-BI
Phosphate Powder: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666724#safety-and-handling-precautions-for-
naphthol-as-bi-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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